5-Cyclopropoxy-4-fluoronicotinic acid

• Molecular Formula: C9H8FNO3
• Molecular Weight: 197.16 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-fluoropyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8FNO3/c10-8-6(9(12)13)3-11-4-7(8)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: GLHDXQAXVACQDB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)C(=O)O)F

Description

5-Cyclopropoxy-4-fluoronicotinic acid is a nicotinic acid derivative featuring a pyridine ring substituted with a fluorine atom at position 4 and a cyclopropoxy group at position 5, along with a carboxylic acid functional group at position 2. This compound is of interest in medicinal chemistry and agrochemical research due to the unique electronic and steric effects imparted by its substituents. The fluorine atom, a strong electron-withdrawing group, enhances the acidity of the carboxylic acid moiety and may improve metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction , which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of an aryl or heteroaryl boronic acid with an aryl or heteroaryl halide in the presence of a palladium catalyst and a base.

Industrial Production Methods

Industrial production methods for 5-Cyclopropoxy-4-fluoronicotinic acid would likely involve optimization of the Suzuki–Miyaura coupling reaction to ensure high yield and purity. This could include the use of specific palladium catalysts and bases, as well as controlled reaction conditions such as temperature and solvent choice .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-fluoronicotinic acid can undergo various chemical reactions, including:

Reduction: The removal of oxygen atoms or the addition of hydrogen atoms.

Substitution: The replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH can significantly influence the outcome of these reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can introduce various functional groups, such as halides, alkyl groups, or aryl groups .

Scientific Research Applications

5-Cyclopropoxy-4-fluoronicotinic acid has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Pharmaceuticals: It is used as an intermediate in the synthesis of drugs and other bioactive compounds.

Agrochemicals: It is employed in the development of pesticides and herbicides.

Material Science: It is used in the creation of metal-organic frameworks and coordination polymers.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-fluoronicotinic acid involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is likely to interact with enzymes and receptors involved in metabolic pathways, similar to other nicotinic acid derivatives. These interactions can lead to various biological effects, such as modulation of enzyme activity or receptor signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The structural and functional attributes of 5-cyclopropoxy-4-fluoronicotinic acid can be contextualized by comparing it to analogs, such as 2-chloro-6-methylpyrimidine-4-carboxylic acid (CAS: 89581-58-8), a pyrimidine-based compound documented in Safety Data Sheets (SDS) . Below is a detailed analysis:

Structural Differences and Implications

Parameter	5-Cyclopropoxy-4-fluoronicotinic Acid	2-Chloro-6-methylpyrimidine-4-carboxylic Acid
Core Heterocycle	Pyridine (nicotinic acid backbone)	Pyrimidine (two nitrogen atoms in the ring)
Substituents	-F (position 4), -O-cyclopropane (position 5)	-Cl (position 2), -CH₃ (position 6)
Functional Groups	Carboxylic acid (position 2)	Carboxylic acid (position 4)
Electronic Effects	Fluorine enhances acidity and electron withdrawal	Chlorine offers moderate electron withdrawal; methyl is electron-donating
Steric Effects	Cyclopropoxy group introduces significant bulk	Methyl group provides minimal steric hindrance

Key Observations:

Heterocycle Influence: The pyridine core in 5-cyclopropoxy-4-fluoronicotinic acid has one nitrogen atom, whereas pyrimidine in 2-chloro-6-methylpyrimidine-4-carboxylic acid has two.

Substituent Reactivity : The fluorine atom in the nicotinic acid derivative likely increases the compound’s stability against oxidative metabolism compared to the chlorine in the pyrimidine analog. The cyclopropoxy group may reduce rotational freedom, affecting conformational adaptability in binding pockets.

Acidity : The carboxylic acid group in both compounds is influenced by adjacent substituents. Fluorine’s electron-withdrawing nature in the nicotinic acid derivative could lower the pKa of the -COOH group relative to the pyrimidine compound, where chlorine’s weaker withdrawal and methyl’s donation may result in a higher pKa.